4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one

• IUPAC Name: 4-(hydroxymethyl)-1-[(4-propan-2-ylphenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C15H21NO2/c1-11(2)14-5-3-12(4-6-14)8-16-9-13(10-17)7-15(16)18/h3-6,11,13,17H,7-10H2,1-2H3
• InChI Key: BTFVBGZXKRFIGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2CC(CC2=O)CO
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

4-(Hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one, also known as 4-HM-PP, is an organic compound with a variety of applications in scientific research. It is a colorless liquid with a molecular weight of 206.3 g/mol and a boiling point of 171.1 °C. 4-HM-PP has been used in a variety of laboratory experiments due to its unique chemical and physical properties. In

Scientific Research Applications

4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of other compounds, such as 4-hydroxy-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one (4-HPP) and 4-hydroxy-1-{[4-(propan-2-yl)phenyl]methyl}piperidin-2-one (4-HPPO). It has also been used as a ligand for the synthesis of metal complexes, such as those of ruthenium, osmium, and palladium. Additionally, 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one has been used in the synthesis of biologically active compounds, such as inhibitors of DNA polymerases and proteases.

Mechanism of Action

The mechanism of action of 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one is not fully understood. However, it is believed to act as an inhibitor of enzymes, such as DNA polymerases and proteases, by binding to the active sites of these enzymes and preventing them from performing their normal functions. Additionally, 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one may act as a chelating agent, binding to metal ions and preventing them from participating in biochemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one are not fully understood. However, it has been shown to inhibit the activity of DNA polymerases and proteases, which are essential enzymes for the replication and transcription of genetic material. Additionally, 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one has been shown to bind to metal ions, which can affect the activity of other enzymes and proteins.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one in laboratory experiments is its low cost and availability. Additionally, it is relatively stable, with a boiling point of 171.1 °C, which makes it suitable for use in a variety of laboratory experiments. The main limitation of using 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

The potential future directions for 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one research include further exploration of its biochemical and physiological effects, as well as its potential applications as a ligand for the synthesis of metal complexes. Additionally, further research into its mechanism of action and its potential use as an inhibitor of enzymes, such as DNA polymerases and proteases, could lead to the development of novel therapeutic agents. Finally, further research into its solubility in aqueous solutions could lead to the development of new methods for its synthesis and purification.

Synthesis Methods

The synthesis of 4-(hydroxymethyl)-1-{[4-(propan-2-yl)phenyl]methyl}pyrrolidin-2-one involves the condensation of aldehyde, 4-hydroxymethylpyrrolidin-2-one, and 4-propylphenylmethyl chloride. This reaction is conducted in the presence of an acid catalyst, such as p-toluenesulfonic acid (PTSA), at temperatures up to 80°C. The reaction is typically completed within 1-2 hours. The product can then be purified by column chromatography or recrystallization.